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Compound of Interest

Compound Name: Methylbutynol

Cat. No.: B8815637

Essential Safety and Handling Guide for
Methylbutynol

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents like Methylbutynol is of paramount importance. This guide provides immediate,
essential safety and logistical information, including comprehensive operational and disposal
plans, to ensure a secure laboratory environment. Adherence to these protocols is critical for
minimizing exposure risks and ensuring regulatory compliance.

Chemical Profile:

Name: Methylbutynol

Synonyms: 2-Methyl-3-butyn-2-ol

CAS Number: 115-19-5

Primary Hazards: Highly flammable liquid and vapor, Harmful if swallowed, Causes serious
eye damage.[1]

Personal Protective Equipment (PPE)

A thorough approach to personal protection is crucial to minimize exposure to Methylbutynol.
The following table summarizes the recommended PPE for handling this chemical.
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PPE Category Item Specifications and Use

Tightly fitting safety goggles
) ) are required.[1] A face shield
Eye/Face Protection Safety Goggles / Face Shield
should be worn where

splashing is possible.[2][3]

Nitrile, butyl, or neoprene
gloves are recommended.[4][5]
Butyl gloves offer protection
against a wide variety of
chemicals including alcohols.
Hand Protection Chemical-Resistant Gloves 4] Nitrle gloves are suitable
for protection against solvents,
bases, and thinners.[6] Always
inspect gloves for integrity
before use and change them
frequently, especially if

contaminated.[7]

A flame-retardant and

] antistatic laboratory coat
] Laboratory Coat / Protective )
Body Protection ) should be worn to protect skin
Clothing ) )
and clothing from accidental

spills.[1]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded,
if irritation or other symptoms
) ) ) are experienced, or when
Respiratory Protection Respirator
vapors/aerosols are
generated.[1][2][8]
Recommended filter types
include Organic gases and
vapours filter, Type A (Brown)

or Type ABEK.[1][2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/msds/3-methyl-butynol.pdf
https://www.fishersci.com/store/msds?partNumber=AC156820025&countryCode=US&language=en
https://cameochemicals.noaa.gov/chris/MBY.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.mcrsafety.com/blog/solvents/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.vdp.com/EN/nieuws/date/desc/1/2646/0/how-to-choose-chemical-resistant-gloves-in-4-steps.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_2_Methylbutanoyl_CoA.pdf
https://www.chemicalbook.com/msds/3-methyl-butynol.pdf
https://www.chemicalbook.com/msds/3-methyl-butynol.pdf
https://www.fishersci.com/store/msds?partNumber=AC156820025&countryCode=US&language=en
https://www.southwest.tn.edu/ehs/msds/1-10/2-Methyl-3-butyn-2-ol.pdf
https://www.chemicalbook.com/msds/3-methyl-butynol.pdf
https://www.fishersci.com/store/msds?partNumber=AC156820025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

Standard Operating Procedure for Handling
Methylbutynol

A systematic workflow ensures that Methylbutynol is handled safely and efficiently throughout

the experimental process.
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Standard Operating Procedure for Handling Methylbutynol

4 Preparation N

Don appropriate PPE

A
4 Hangling

GVork in a well-ventilated area or chemical fume hooa
)
~

Dispense Methylbutynol carefully, avoiding splashes

:

E(eep container tightly closed when not in use)
A\ T J

Post—Héndling

Glean work area thoroughla

;
Gecontaminate or dispose of used equipmena
;
[Remove PPE in the correct orde)

;

(Wash hands thoroughla

Disv)sal

4 )

Gollect waste in a labeled, hazardous waste containe)

:

(Store waste container in a designated area

:

E—Iand over to authorized waste disposal personneD
A\ J
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Emergency Response Plan for Methylbutynol Spill

4 Initial Response )

Glert others in the vicinity]

[Evacuate the immediate area if necessara
- J

Containment & Cleanup

Gon appropriate PPE for spill cleanua
[Ensure adequate ventiIatiorD

[Contain the spill with inert absorbent material (e.g., sand, vermiculiteD

:

E:ollect absorbed material into a hazardous waste containea

4 Final Steps )

[Clean the spill area

Gispose of waste according to regulations)

:

Geport the incident to the appropriate personneD
- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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